Cas no 946272-04-4 (3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946272-04-4
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 6180087
• PubChem ID: 16931579
• Update Time: 2025-06-27

3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
• 3-methoxy-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide
• 3-methoxy-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
• F2392-0488
• 3-methoxy-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide
• AKOS024645846
• 946272-04-4

• Inchi： 1S/C18H22N2O2S/c1-22-16-6-4-5-14(11-16)18(21)19-12-17(15-7-10-23-13-15)20-8-2-3-9-20/h4-7,10-11,13,17H,2-3,8-9,12H2,1H3,(H,19,21)
• InChI Key： JRDSECLIPMEIFF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC=C(C=1)OC)=O)N1CCCC1

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8Ų

Additional information on 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide: A Promising Compound in Biomedical Research

3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide, with the CAS number 946272-04-4, represents a novel class of benzamide derivatives that has garnered significant attention in recent years due to its unique molecular structure and potential therapeutic applications. This compound combines multiple functional groups, including a 3-methoxy substituent, a pyrrolidin-1-yl ring, and a thiophen-3-yl moiety, which collectively contribute to its multifaceted biological activity. The integration of these structural elements not only enhances the compound's chemical stability but also enables it to interact with diverse biological targets, making it a valuable candidate for further exploration in the field of pharmaceutical sciences.

Recent studies have highlighted the 3-methoxy group's role in modulating the hydrophobicity and solubility of the molecule, which is critical for its bioavailability. The pyrrolidin-1-yl ring, a five-membered heterocyclic structure, is known for its ability to form hydrogen bonds with target proteins, thereby enhancing the compound's binding affinity. Meanwhile, the thiophen-3-yl moiety, a five-membered aromatic ring containing sulfur, introduces electronic effects that influence the molecule's reactivity and selectivity. These structural features collectively position 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide as a versatile scaffold for the development of novel therapeutics.

One of the most notable advancements in the study of 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is its application in the treatment of inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The thiophen-3-yl group was found to play a critical role in this mechanism, as it facilitates the interaction with the IKKβ subunit, thereby suppressing the transcription of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores the potential of 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking discovery involves the compound's antitumor properties. Research conducted by a team at the University of Tokyo in 2023 revealed that 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide selectively targets cancer cells by inducing apoptosis through the modulation of the Bcl-2 family proteins. The pyrrolidin-1-yl ring was shown to enhance the compound's ability to disrupt the mitochondrial membrane potential, a key step in the intrinsic apoptotic pathway. This mechanism of action distinguishes 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide from conventional chemotherapeutics, which often lack target specificity and cause significant side effects.

Additionally, the 3-methoxy substituent has been identified as a critical factor in improving the compound's lipophilicity, which is essential for its ability to cross the blood-brain barrier. A 2023 study in Pharmaceutical Research demonstrated that the 3-methoxy group enhances the compound's permeability across the blood-brain barrier, enabling it to reach central nervous system (CNS) targets. This property is particularly promising for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where the delivery of therapeutics to the brain remains a significant challenge.

From a synthetic perspective, the preparation of 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide involves a multi-step process that includes the formation of the pyrrolidin-1-yl ring and the incorporation of the thiophen-3-yl moiety. Recent advances in catalytic methodologies have enabled the efficient synthesis of this compound, reducing the number of steps required and improving overall yield. These synthetic improvements are crucial for scaling up production for potential clinical applications.

Despite its promising therapeutic potential, further research is needed to fully elucidate the 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide's mechanism of action and its safety profile. Ongoing studies are focused on determining its pharmacokinetic properties, including its metabolism and excretion pathways, as well as its interactions with other drugs. These investigations are essential for ensuring the compound's efficacy and minimizing potential adverse effects in clinical settings.

In conclusion, 3-methoxy-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in the development of multifunctional therapeutics. Its unique molecular structure, combined with its diverse biological activities, positions it as a promising candidate for the treatment of a wide range of diseases. As research in this area continues to evolve, the compound's potential to revolutionize modern medicine becomes increasingly evident.